3-[1-(4-Chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid

• IUPAC Name: 3-[1-(4-chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid
• InChI: InChI=1S/C15H17ClFNO3/c16-12-5-4-11(8-13(12)17)15(21)18-7-1-2-10(9-18)3-6-14(19)20/h4-5,8,10H,1-3,6-7,9H2,(H,19,20)
• InChI Key: FYACRYYNURUAKV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC(=C(C=C2)Cl)F)CCC(=O)O
• Molecular Formula: C15H17ClFNO3
• Molecular Weight: 313.75 g/mol

Description

3-[1-(4-Chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). GABA-AT is responsible for the breakdown of GABA, which is an inhibitory neurotransmitter in the central nervous system. By inhibiting GABA-AT, CPP-115 increases the levels of GABA in the brain, leading to potential therapeutic applications in a range of neurological and psychiatric disorders.

Mechanism of Action

3-[1-(4-Chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid works by inhibiting GABA-AT, which leads to an increase in the levels of GABA in the brain. GABA is an inhibitory neurotransmitter that plays a key role in regulating neuronal activity. By increasing the levels of GABA, 3-[1-(4-Chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid has the potential to reduce neuronal excitability and promote a state of relaxation and calmness.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[1-(4-Chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid are largely related to its ability to increase the levels of GABA in the brain. GABA is involved in a range of physiological processes, including the regulation of neuronal excitability, the modulation of synaptic transmission, and the control of muscle tone. By modulating these processes, 3-[1-(4-Chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid has the potential to impact a range of physiological functions.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[1-(4-Chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid for lab experiments is its selectivity for GABA-AT. This allows for precise modulation of GABA levels in the brain without affecting other neurotransmitter systems. However, one limitation of 3-[1-(4-Chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid is its poor solubility in water, which can make it difficult to administer in certain experimental protocols.

Future Directions

There are several potential future directions for research on 3-[1-(4-Chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid. One area of interest is the development of more potent and selective GABA-AT inhibitors. Another potential direction is the evaluation of 3-[1-(4-Chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid in combination with other drugs or therapies for the treatment of neurological and psychiatric disorders. Additionally, further research is needed to fully understand the long-term effects of GABA-AT inhibition and the potential risks associated with chronic use of 3-[1-(4-Chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid.

Synthesis Methods

The synthesis of 3-[1-(4-Chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid involves a multi-step process, starting with the reaction of 4-chloro-3-fluorobenzoyl chloride with piperidine to form the intermediate 1-(4-chloro-3-fluorobenzoyl)piperidine. This intermediate is then reacted with ethyl 3-bromopropionate to form 3-[1-(4-Chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid. The synthesis of 3-[1-(4-Chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid has been optimized for large-scale production and has been shown to be scalable and reproducible.

Scientific Research Applications

3-[1-(4-Chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid has been extensively studied for its potential therapeutic applications in a range of neurological and psychiatric disorders. In preclinical studies, 3-[1-(4-Chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid has shown efficacy in animal models of epilepsy, addiction, anxiety, and depression. Clinical trials have also been conducted to evaluate the safety and efficacy of 3-[1-(4-Chloro-3-fluorobenzoyl)piperidin-3-yl]propanoic acid in humans, with promising results.